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Compound of Interest

Compound Name: Heptanethiol, 7-amino-

Cat. No.: B15369402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and

professionals interested in the procurement and application of 7-amino-heptanethiol. Given the

specialized nature of this bifunctional molecule, this guide addresses the challenges in

sourcing by providing information on custom synthesis suppliers and outlines a feasible

synthetic protocol. Furthermore, it details a key application in the formation of self-assembled

monolayers (SAMs), a foundational technique in surface chemistry, biosensor development,

and nanotechnology.

Commercial Availability and Custom Synthesis
Direct, off-the-shelf commercial availability of 7-amino-heptanethiol for research purposes is

limited. This alkanethiol, characterized by a terminal amine and a thiol group separated by a

seven-carbon chain, is often not listed in the catalogs of major chemical suppliers. Therefore,

researchers typically need to obtain it through custom synthesis. Several contract research

organizations (CROs) and specialized chemical synthesis companies offer services to produce

such specific molecules on a milligram to kilogram scale. When engaging a custom synthesis

provider, it is crucial to specify the required purity, quantity, and desired analytical data (e.g.,

NMR, Mass Spectrometry) for quality control.

Below is a table of companies that offer custom organic and chemical synthesis services and

may be contacted for the synthesis of 7-amino-heptanethiol.
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Company Name Location Services Offered

ALL Chemistry Inc. North America

Custom synthesis of small

molecules, from milligrams to

kilograms. Provides QC by

HPLC, NMR, GC/LC/MS.[1]

OTAVAchemicals North America, Europe

Custom synthesis of organic

molecules for biotech and

pharmaceutical applications,

from small to large scale.

Offers synthetic route literature

search.

ARSI Canada North America

Custom organic and chemical

synthesis, from milligrams to

kilograms. Specializes in

complex small molecules and

reference standards.[2]

Enamine Europe

Custom synthesis of a wide

variety of organic compounds

on a milligram to kilogram

scale. Offers both Fee-for-

Service (FFS) and Full-Time

Equivalent (FTE) models.[3][4]

MacsChem India

Custom synthesis of organic

and inorganic compounds,

from milligrams to tons, with a

focus on cost-effective

solutions.[5]

Biosynth Global

Custom chemical synthesis as

a standalone project or as part

of a larger-scale manufacturing

program, with expertise in

complex multi-step synthesis.

[6]
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SYNTHON Chemicals Germany

Custom synthesis and contract

manufacturing of organic

chemical products, with

capabilities for upscaling from

laboratory to production scale.

[7]

Sai Life Sciences India, UK, USA

Contract Research,

Development, and

Manufacturing Organization

(CRDMO) with expertise in

complex chemical synthesis

from route scouting to

commercial scale.[8]

Cayman Chemical USA

Offers contract services for

custom chemical synthesis and

analysis for biochemicals and

active pharmaceutical

ingredients.[9]

Laurus Labs India

A Contract Development &

Manufacturing Organization

(CDMO) with a track record in

supporting drug development

and manufacturing programs,

including chemical

development of APIs and

intermediates.[10]

Synthesis Protocol for 7-Amino-heptanethiol
For laboratories equipped for organic synthesis, 7-amino-heptanethiol can be prepared through

a multi-step process. A common and effective route involves the Gabriel synthesis to introduce

the primary amine, followed by conversion of a terminal halide to a thiol. The following is a

representative protocol starting from 1,7-dibromoheptane.

Materials:
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1,7-dibromoheptane

Potassium phthalimide

N,N-Dimethylformamide (DMF)

Hydrazine monohydrate

Ethanol

Sodium hydrosulfide (NaSH)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Step 1: Monosubstitution of 1,7-dibromoheptane with Potassium Phthalimide (Gabriel

Synthesis)

In a round-bottom flask, dissolve potassium phthalimide in anhydrous DMF.

Add an excess of 1,7-dibromoheptane to the solution. Using an excess of the dibromide

favors monosubstitution.

Heat the reaction mixture with stirring (e.g., at 70-80 °C) and monitor the reaction progress

by thin-layer chromatography (TLC).

Once the starting phthalimide is consumed, cool the reaction mixture to room temperature.

Pour the mixture into water and extract the product with an organic solvent like

dichloromethane.
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Wash the organic layer with water and brine, then dry it over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the resulting N-(7-bromoheptyl)phthalimide by column chromatography on silica gel.

Step 2: Deprotection to Yield 7-Bromoheptylamine

Dissolve the purified N-(7-bromoheptyl)phthalimide in ethanol in a round-bottom flask.

Add hydrazine monohydrate to the solution.[5][9]

Reflux the mixture with stirring. A precipitate of phthalhydrazide will form.[5][9]

After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

Acidify the mixture with concentrated HCl to precipitate any remaining phthalhydrazide and

to form the hydrochloride salt of the amine.

Filter the mixture to remove the precipitate.

Concentrate the filtrate under reduced pressure.

Make the residue basic with a NaOH solution and extract the free 7-bromoheptylamine with

an organic solvent.

Dry the organic layer and remove the solvent to yield the desired amine.

Step 3: Thiol Synthesis

Dissolve 7-bromoheptylamine in a suitable solvent, such as ethanol or a mixture of ethanol

and water.

In a separate flask, prepare a solution of sodium hydrosulfide (NaSH) in ethanol/water.[2]

Add the NaSH solution to the 7-bromoheptylamine solution dropwise at room temperature

with stirring.

Monitor the reaction for the consumption of the starting bromide.
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Once the reaction is complete, carefully neutralize the mixture with a dilute acid.

Extract the product, 7-amino-heptanethiol, with an organic solvent.

Wash the organic layer, dry it, and remove the solvent to obtain the final product. Further

purification may be achieved by distillation under reduced pressure or chromatography.

Synthetic Pathway for 7-Amino-heptanethiol

Step 1: Gabriel Synthesis

Step 2: Deprotection

Step 3: Thiol Formation

1,7-dibromoheptane

N-(7-bromoheptyl)phthalimide

DMF

Potassium Phthalimide

7-bromoheptylamine

Hydrazine, EtOH

7-amino-heptanethiol

NaSH

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 7-amino-heptanethiol.

Experimental Protocol: Formation of a 7-Amino-
heptanethiol Self-Assembled Monolayer on Gold
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7-amino-heptanethiol is frequently used to form self-assembled monolayers (SAMs) on gold

surfaces. The thiol group has a strong affinity for gold, leading to the formation of a stable,

ordered monolayer, while the terminal amine group can be used for subsequent

functionalization, such as the immobilization of biomolecules.[1]

Materials and Equipment:

Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

7-amino-heptanethiol

200-proof ethanol (absolute ethanol)

Triethylamine or ammonium hydroxide (for pH adjustment)

Clean glass vials with caps

Tweezers

Sonicator

Nitrogen gas source for drying

Procedure:

Substrate Cleaning: Thoroughly clean the gold substrate to ensure a pristine surface for

SAM formation. This can be done by sonicating the substrate in a sequence of solvents such

as acetone, isopropanol, and finally ethanol. Piranha solution (a 3:1 mixture of concentrated

sulfuric acid and 30% hydrogen peroxide) can also be used for a more rigorous cleaning, but

extreme caution must be exercised. After cleaning, rinse the substrate with ethanol and dry it

under a stream of nitrogen.

Preparation of Thiol Solution:

Prepare a dilute solution of 7-amino-heptanethiol in absolute ethanol. A typical

concentration is in the range of 1-10 mM.
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For amine-terminated thiols, it is crucial to adjust the pH of the solution to approximately

11-12. This can be achieved by adding a small amount of a base like triethylamine or

ammonium hydroxide. This deprotonates the amine group, preventing intermolecular

hydrogen bonding that can hinder the formation of a well-ordered monolayer.[6]

Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.[1]

SAM Formation:

Place the clean, dry gold substrate in a clean vial.

Pour the prepared thiol solution into the vial, ensuring the entire gold surface is

submerged.

To minimize oxidation, it is good practice to purge the vial with nitrogen gas before sealing

it.

Allow the self-assembly to proceed for 18-24 hours at room temperature. While SAM

formation begins rapidly, longer immersion times generally lead to more ordered and

densely packed monolayers.[1]

Rinsing and Drying:

After the immersion period, carefully remove the substrate from the thiol solution using

tweezers.

Rinse the substrate thoroughly with fresh ethanol to remove any non-covalently bound

thiol molecules.

Dry the substrate under a gentle stream of nitrogen gas.

Characterization (Optional but Recommended):

The quality of the SAM can be assessed using various surface-sensitive techniques:

Contact Angle Goniometry: To measure the surface wettability, which will change

significantly after SAM formation.
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X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition of the

surface, including the presence of nitrogen (from the amine group) and sulfur (from the

thiol).

Atomic Force Microscopy (AFM): To visualize the surface topography and assess the

smoothness and order of the monolayer.

Ellipsometry: To measure the thickness of the formed monolayer.
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Workflow for SAM Formation and Biosensor Functionalization
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Caption: A logical workflow for biosensor fabrication using a 7-amino-heptanethiol SAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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